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Compound of Interest

Compound Name: Fluxapyroxad-N-desmethyl
CAS No.: 2056235-52-8
Cat. No.: B1436393
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An In-depth Technical Guide to Fluxapyroxad-N-desmethyl (CAS 2056235-52-8)

\
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Foreword

This technical guide provides a comprehensive overview of Fluxapyroxad-N-desmethyl (CAS 2056235-52-8), a principal metabolite of the
broad-spectrum fungicide fluxapyroxad. As a Senior Application Scientist, the intent is not merely to collate data but to provide a synthesized
resource that delves into the causality behind its formation, its mechanism of action, and the methodologies for its detection. This document is
structured to empower researchers, toxicologists, and drug development professionals with the foundational knowledge required for informed
investigation and risk assessment.

Compound Identification and Physicochemical Properties

Fluxapyroxad-N-desmethyl, systematically known as 3-(difluoromethyl)-N-(3',4',5'-trifluoro-[1,1'-biphenyl]-2-yl)-1H-pyrazole-4-carboxamide, is
the product of in-vivo or environmental N-demethylation of its parent compound, fluxapyroxad.[1][2] This metabolic transformation is a critical
consideration in toxicological and environmental fate studies, as the resulting compound retains biological activity and contributes to the overall
residue profile. The structural integrity of the pyrazole-carboxamide core, essential for its fungicidal activity, is maintained post-demethylation.

The physicochemical properties of a compound are fundamental to understanding its environmental distribution, bioavailability, and suitability for
various analytical methods. Fluxapyroxad-N-desmethyl is a white to pale yellow solid with a melting point in the range of 141-143°C.[3] A
summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Fluxapyroxad-N-desmethyl
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Property Value Source
CAS Number 2056235-52-8 [2113]
Molecular Formula C17H10FsN3O [1][2][3]
Molecular Weight 367.28 g/mol [2][3]

3-(difluoromethyl)-N-(3',4',5"-trifluoro-[1,1'-
IUPAC Name . ] [3]
biphenyl]-2-yl)-1H-pyrazole-4-carboxamide

Appearance White to Pale Yellow Solid [3]
Melting Point 141 - 143°C [3]
Boiling Point (Predicted) 451.2+45.0°C [4]
Density (Predicted) 1.494 + 0.06 g/cm3 [4]
pKa (Predicted) 9.45 + 0.50 [4]

Mechanism of Action: Succinate Dehydrogenase Inhibition

Fluxapyroxad-N-desmethyl, like its parent compound, functions as a succinate dehydrogenase inhibitor (SDHI).[1] This enzyme, also known
as Complex Il, is a critical component of the mitochondrial electron transport chain (ETC) and the tricarboxylic acid (TCA) cycle in fungi.[5][6]

The rationale for the efficacy of SDHIs lies in their ability to disrupt cellular respiration. By binding to the ubiquinone-binding site of the succinate
dehydrogenase enzyme complex, Fluxapyroxad-N-desmethyl competitively inhibits the oxidation of succinate to fumarate. This inhibition has a
dual-pronged effect: it halts the production of ATP by disrupting the electron flow through the ETC and simultaneously depletes the pool of
essential building blocks for cellular synthesis that are normally supplied by the TCA cycle.[5] The ultimate consequence for the fungal pathogen
is a cessation of vital life processes, including spore germination, germ tube elongation, and mycelial growth, leading to cell death.[1][5][6]
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Caption: Inhibition of Succinate Dehydrogenase (Complex Il) by Fluxapyroxad-N-desmethyl.

Metabolic Formation

Fluxapyroxad-N-desmethyl is a primary metabolite of fluxapyroxad, formed through an N-demethylation reaction.[1][5] This biotransformation
typically occurs in plants, animals, and soil microorganisms. In a nationwide study on peanut crops in China, fluxapyroxad was observed to be
demethylated to form Fluxapyroxad-N-desmethyl (referred to in the study as M700F008).[7][8] This metabolite can be further conjugated, for
instance, through N-glycosylation to form other metabolites like M700F048.[7][8] The presence and concentration of these metabolites are
crucial for comprehensive dietary risk assessments.
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Caption: Metabolic formation of Fluxapyroxad-N-desmethyl from its parent compound.

Synthesis and Availability

While Fluxapyroxad-N-desmethyl is primarily of interest as a metabolite, its synthesis is essential for producing certified reference materials for
analytical and toxicological studies. The synthesis of the parent compound, fluxapyroxad, typically involves a multi-step process culminating in
the coupling of a substituted pyrazole ring with a trifluorinated biphenyl derivative.[9][10] The synthesis of the N-desmethyl variant would follow a
similar strategy, utilizing a pyrazole precursor lacking the N-methyl group. For research purposes, it is more practical to procure Fluxapyroxad-
N-desmethyl as a neat analytical standard from accredited suppliers who ensure its purity and characterization under an ISO/IEC 17025 scope.
[11]

Analytical Methodologies

The accurate quantification of Fluxapyroxad-N-desmethyl in complex matrices such as food and environmental samples is paramount for
regulatory compliance and safety assessment. The method of choice is typically Ultra-High-Performance Liquid Chromatography coupled with
Tandem Mass Spectrometry (UPLC-MS/MS), which offers high sensitivity and selectivity.[7][12] A common sample preparation technique is the
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Experimental Protocol: QUEChERS-based UPLC-MS/MS Analysis

This protocol is a generalized workflow based on established methods for the analysis of fluxapyroxad and its metabolites in food matrices.[12]

1. Sample Extraction: a. Homogenize 10 g of the sample (e.g., tomato, wheat). b. Add 10 mL of acetonitrile containing 0.2% formic acid. c. Add
QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride). d. Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5
minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Take a 1 mL aliquot of the supernatant from the extraction step. b. Add it to a d-SPE
tube containing a cleanup sorbent (e.g., octadecylsilane, C18). c. Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

3. UPLC-MS/MS Analysis: a. Transfer the cleaned extract into an autosampler vial. b. Inject 1-5 pL of the sample into the UPLC-MS/MS system.
c. Chromatographic separation is typically achieved on a C18 column with a gradient elution using mobile phases such as water with formic acid
and acetonitrile. d. Detection and quantification are performed using a tandem mass spectrometer operating in negative ion mode, monitoring
specific precursor-to-product ion transitions for Fluxapyroxad-N-desmethyl.

Table 2: Typical UPLC-MS/MS Method Performance
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Parameter Typical Value Source
Limit of Quantification (LOQ) < 0.47 pg/kg [12]
Recovery 74.9% - 110.5% [12]
Relative Standard Deviation (RSD) <15.5% [12]

digraph "Analytical Workflow" {

rankdir=TB;

node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"1;
edge [fontname="Arial", fontsize=9];

Sample [label="1. Sample Homogenization\n(10g)"];

Extraction [label="2. Acetonitrile Extraction\n(QuEChERS salts)"];

Centrifugel [label="3. Centrifugation", shape=cylinder];

Cleanup [label="4. d-SPE Cleanup\n(C18 sorbent)"];

Centrifuge2 [label="5. Centrifugation", shape=cylinder];

Analysis [label="6. UPLC-MS/MS Analysis", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Sample -> Extraction;

Extraction -> Centrifugel;

Centrifugel -> Cleanup [label="Supernatant"];
Cleanup -> Centrifuge2;

Centrifuge2 -> Analysis [label="Cleaned Extract"];
}

Caption: Generalized workflow for the analysis of Fluxapyroxad-N-desmethyl.

Toxicological Profile

The toxicological assessment of Fluxapyroxad-N-desmethyl is critical, as metabolites can sometimes exhibit different or greater toxicity than
the parent compound. While much of the available data pertains to fluxapyroxad, specific hazard classifications for the N-desmethyl metabolite
are available.

Human Health: The parent compound, fluxapyroxad, exhibits low acute toxicity via oral, dermal, and inhalation routes in rats.[5][6] The primary
target organ for repeated exposure is the liver.[5][6][13] Fluxapyroxad was deemed "not likely" to be carcinogenic in humans.[13] However, the
GHS classification for Fluxapyroxad-N-desmethyl includes a warning for suspected carcinogenicity (H351).[14]

Environmental Toxicology: Fluxapyroxad is highly toxic to aquatic organisms, including fish and invertebrates.[13] The GHS classification for
Fluxapyroxad-N-desmethyl corroborates this, indicating it is very toxic to aquatic life with long-lasting effects (H400, H410).[14] The parent
compound is persistent in soil and aquatic systems, with long degradation half-lives, indicating a potential for long-term environmental exposure.

(el

Table 3: GHS Hazard Classifications for Fluxapyroxad-N-desmethyl
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Hazard Code Hazard Statement Class

H351 Suspected of causing cancer Carcinogenicity (Warning)

Hazardous to the aquatic environment, acute

H400 Very toxic to aquatic life .
hazard (Warning)
. L . . Hazardous to the aquatic environment, long-
H410 Very toxic to aquatic life with long lasting effects .
term hazard (Warning)
Source:[14]
Conclusion

Fluxapyroxad-N-desmethyl is a biologically active and analytically significant metabolite of the fungicide fluxapyroxad. Its mode of action as a
succinate dehydrogenase inhibitor mirrors that of its parent, highlighting the importance of including it in residue definitions for risk assessment.
The availability of robust analytical methods, primarily UPLC-MS/MS, allows for its sensitive detection in various matrices. The toxicological
profile, particularly its high aquatic toxicity and suspected carcinogenicity, underscores the necessity for its continued monitoring in food and the
environment to ensure human and ecological safety. This guide provides the core technical knowledge base for professionals engaged in the
study and regulation of this important fungicidal metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.
While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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